4-(2-Formylphenyl)-3-methylbenzoic acid

• IUPAC Name: 4-(2-formylphenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C15H12O3/c1-10-8-11(15(17)18)6-7-13(10)14-5-3-2-4-12(14)9-16/h2-9H,1H3,(H,17,18)
• InChI Key: LZISNTXJPBDVPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=CC=C2C=O
• Molecular Formula: C15H12O3
• DSSTOX Substance ID: DTXSID70688834
• Molecular Weight: 240.25 g/mol
• CAS No.: 1261970-78-8

Description

4-(2-Formylphenyl)-3-methylbenzoic acid is a substituted benzoic acid derivative featuring a formyl group (-CHO) at the 2-position of the phenyl ring and a methyl group (-CH₃) at the 3-position of the benzoic acid core. This compound is of interest in organic synthesis and medicinal chemistry due to its bifunctional reactivity: the formyl group enables nucleophilic additions (e.g., Schiff base formation), while the carboxylic acid moiety facilitates salt formation or esterification. Its molecular formula is C₁₅H₁₂O₃, with a molecular weight of 240.26 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Formylphenyl)-3-methylbenzoic acid can be achieved through several synthetic routes. One common method involves the formylation of 3-methylbenzoic acid using Vilsmeier-Haack reaction conditions. This reaction typically employs a formylating agent such as N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl3) to introduce the formyl group at the ortho position of the phenyl ring.

Industrial Production Methods

In an industrial setting, the production of 4-(2-Formylphenyl)-3-methylbenzoic acid may involve large-scale formylation reactions using continuous flow reactors to ensure efficient and consistent product yield. The reaction conditions are optimized to minimize by-products and maximize the purity of the final compound.

Chemical Reactions Analysis

Types of Reactions

4-(2-Formylphenyl)-3-methylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an alkaline medium.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Nitration using a mixture of concentrated nitric acid (HNO3) and sulfuric acid (H2SO4).

Major Products Formed

Oxidation: 4-(2-Carboxyphenyl)-3-methylbenzoic acid.

Reduction: 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid.

Substitution: 4-(2-Formylphenyl)-3-methyl-5-nitrobenzoic acid (in the case of nitration).

Scientific Research Applications

4-(2-Formylphenyl)-3-methylbenzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in the development of new materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a lead compound in drug discovery and development.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 4-(2-Formylphenyl)-3-methylbenzoic acid involves its interaction with specific molecular targets and pathways. The formyl group can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s binding affinity to biological targets. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

4-(2-Formylphenyl)picolinic Acid

• Structure : Replaces the benzoic acid core with picolinic acid (pyridine-2-carboxylic acid).
• Molecular Formula: C₁₃H₉NO₃ (MW: 243.22 g/mol).
• Key Differences :
  • The pyridine ring in picolinic acid introduces nitrogen-based electronic effects, enhancing metal-chelating properties compared to the purely aromatic benzoic acid system.
  • The formylphenyl group retains its reactivity, but the pyridine moiety may alter solubility and bioavailability.
• Applications : Likely used in coordination chemistry or catalysis due to the pyridine nitrogen .

4-(3-Carboxyphenyl)-3-methylbenzoic Acid

• Structure : Features a carboxyphenyl (-C₆H₄COOH) substituent instead of formylphenyl.
• Molecular Formula : C₁₅H₁₂O₄ (MW: 256.25 g/mol).
• Key Differences :
  • The additional carboxylic acid group increases hydrophilicity and acidity (pKa ~2–3 for each -COOH).
  • Lacks the aldehyde’s electrophilic character, making it less reactive in condensation reactions.
• Applications: Potential as a linker in polymer chemistry or as a bifunctional building block in pharmaceuticals .

4-(3-Fluorophenyl)-3-methylbenzoic Acid and 4-(4-Fluorophenyl)-3-methylbenzoic Acid

• Structures : Fluorine substituents at the 3- or 4-position of the phenyl ring replace the formyl group.
• Molecular Formulas :
  • 3-Fluoro: C₁₄H₁₁FO₂ (MW: 230.23 g/mol) .
  • 4-Fluoro: C₁₄H₁₁FO₂ (MW: 230.23 g/mol) .
• Key Differences :
  • Fluorine’s electronegativity enhances metabolic stability and membrane permeability in drug candidates.
  • Reduced reactivity compared to the formyl group; these compounds are more inert under basic or nucleophilic conditions.
• Applications : Common in agrochemicals and kinase inhibitors due to fluorine’s bioisosteric effects .

2-Methoxy-3-(4-methylphenyl)benzoic Acid

• Structure : Methoxy (-OCH₃) and 4-methylphenyl substituents on the benzoic acid core.
• Molecular Formula : C₁₅H₁₄O₃ (MW: 242.27 g/mol).
• Key Differences: The methoxy group increases electron density on the aromatic ring, altering UV absorption and reaction kinetics.
• Applications : Photostable intermediates in dye synthesis or organic electronics .

4-Hydroxy-3-methylbenzoic Acid

• Structure : Hydroxyl (-OH) replaces the formylphenyl group.
• Molecular Formula : C₈H₈O₃ (MW: 152.15 g/mol).
• Key Differences :
  • The hydroxyl group confers strong hydrogen-bonding capacity and higher acidity (pKa ~4.5).
  • Lacks the aldehyde’s reactivity, limiting use in covalent conjugation reactions.
• Applications : Antioxidant or preservative in food and cosmetics .

Research Findings and Trends

• Reactivity : The formyl group in 4-(2-Formylphenyl)-3-methylbenzoic acid distinguishes it from fluorine- or hydroxyl-bearing analogs, enabling unique reactivity in cross-coupling or condensation reactions .
• Bioactivity : Fluorinated analogs (e.g., 4-(3-Fluorophenyl)-3-methylbenzoic acid) exhibit enhanced metabolic stability, making them superior candidates for in vivo studies compared to the aldehyde-containing target compound .
• Synthetic Routes : General procedures for analogous compounds involve Suzuki-Miyaura couplings or esterification reactions, as seen in and .